Cas no 18354-26-2 (Benzoic acid,2-chloro-3,5,6-trimethyl-)

Benzoic acid,2-chloro-3,5,6-trimethyl- structure
18354-26-2 structure
Product Name:Benzoic acid,2-chloro-3,5,6-trimethyl-
CAS No:18354-26-2
MF:C10H11ClO2
MW:198.646142244339
CID:229969
PubChem ID:29038
Update Time:2025-04-19

Benzoic acid,2-chloro-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-chloro-3,5,6-trimethyl-
    • 2-chloro-3,5,6-trimethylbenzoic acid
    • 6-Chlor-2,3,5-trimethyl-benzoesaeure
    • AC1L1GM1
    • BRN 2577649
    • LS-36665
    • NSC96587
    • NSC 96587
    • DTXSID10171432
    • NSC-96587
    • UNII-U8F25XZV6L
    • BENZOIC ACID, 2-CHLORO-3,5,6-TRIMETHYL-
    • 18354-26-2
    • U8F25XZV6L
    • Inchi: 1S/C10H11ClO2/c1-5-4-6(2)9(11)8(7(5)3)10(12)13/h4H,1-3H3,(H,12,13)
    • InChI Key: UUXKFHFNMBOTDU-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC(C)=C(C)C=1C(=O)O

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 2.96340

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